Cas no 896354-93-1 (N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide)

N-(6-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide is a benzothiazole derivative with potential applications in medicinal chemistry and agrochemical research. The compound features a 6-chloro-1,3-benzothiazole core linked to a 3-(methylsulfanyl)benzamide moiety, which may contribute to its biological activity. The chloro substituent enhances electrophilic reactivity, while the methylsulfanyl group could influence lipophilicity and metabolic stability. This structure suggests possible utility as an intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The benzothiazole scaffold is known for its diverse pharmacological properties, including antimicrobial and antitumor activities. The compound's molecular design allows for further structural modifications, making it a versatile building block for drug discovery programs. Its crystalline nature facilitates characterization and purity assessment.

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide structure

896354-93-1 structure

Product Name:N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide

CAS No:896354-93-1

MF:C₁₅H₁₁ClN₂OS₂

MW:334.843639612198

CID:6589723

PubChem ID:7565087

Update Time:2025-07-02

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide
- SR-01000913733
- F2554-0004
- SR-01000913733-1
- CCG-317862
- AKOS024659749
- N-(6-chloro-1,3-benzothiazol-2-yl)-3-methylsulfanylbenzamide
- 896354-93-1
- N-(6-chlorobenzo[d]thiazol-2-yl)-3-(methylthio)benzamide
- Benzamide, N-(6-chloro-2-benzothiazolyl)-3-(methylthio)-
- Inchi： 1S/C15H11ClN2OS2/c1-20-11-4-2-3-9(7-11)14(19)18-15-17-12-6-5-10(16)8-13(12)21-15/h2-8H,1H3,(H,17,18,19)
- InChI Key： HXNIUIVJBQQAIB-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)SC(=N2)NC(C1C=CC=C(C=1)SC)=O

Computed Properties

Exact Mass: 334.0001330g/mol
Monoisotopic Mass: 334.0001330g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 95.5Å²

Experimental Properties

Density: 1.46±0.1 g/cm3(Predicted)
pka: 8.46±0.70(Predicted)

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2554-0004-2μmol	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2554-0004-5μmol	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2554-0004-10μmol	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2554-0004-20μmol	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2554-0004-1mg	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2554-0004-2mg	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2554-0004-3mg	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2554-0004-4mg	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2554-0004-5mg	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2554-0004-10mg	N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide	896354-93-1	90%+	10mg	$79.0	2023-05-16